Cas no 636-04-4 (N-Phenylthiobenzamide)

• Product Name: N-Phenylthiobenzamide
• CAS No: 636-04-4
• MF: C₁₃H₁₁NS
• MW: 213.298141717911
• MDL: MFCD00022147
• CID: 511797
• PubChem ID: 87574476
• Update Time: 2025-04-19

N-Phenylthiobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,N-phenyl-
• N-Phenylthiobenzamide
• N-phenylbenzenecarbothioamide
• N-PHENYL-THIOBENZAMIDE
• BENZANILIDE,THIO
• Benzenecarbothioamide,N-phenyl
• EINECS 211-248-6
• N-phenylbenzothioamide
• N-thiobenzoylaniline
• Thiobenzanilid
• Thiobenzanilide
• USAF EK-2010
• Benzenecarbothioamide, N-phenyl-
• BENZANILIDE, THIO-
• BOQKCADLPNLYCZ-UHFFFAOYSA-N
• NSC2580
• WLN: SUYR&MR
• TimTec1_000058
• N-phenyl-benzenecarbothioamide
• BOQKCADLPNLYCZ-UHFFFAOYSA-
• HMS1534C14
• phenyl(phenylamino)methane-1-thione
• BBL000179
• 6102AF
• STK325363
• NSC-2580
• AS-57731
• NCGC00175512-02
• AKOS004909077
• T72751
• BRD-K99087605-001-01-1
• P0233
• NSC 2580
• DTXSID3060908
• 636-04-4
• MFCD00022147
• DTXCID1044013
• NCGC00175512-01
• DB-054510
• AB01318972-02
• NS00035504
• SCHEMBL557621
• CS-W014967

• MDL： MFCD00022147
• Inchi： 1S/C13H11NS/c15-13(11-7-3-1-4-8-11)14-12-9-5-2-6-10-12/h1-10H,(H,14,15)
• InChI Key： BOQKCADLPNLYCZ-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.06100
• Monoisotopic Mass: 213.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 44.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.1168 (rough estimate)
• Melting Point: 100.0 to 104.0 deg-C
• Boiling Point: 330.3±25.0 °C at 760 mmHg
• Flash Point: 153.6±23.2 °C
• Refractive Index: 1.5700 (estimate)
• PSA: 44.12000
• LogP: 3.54720
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Phenylthiobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• RTECS：CV8925000
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents